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Compound of Interest

Compound Name: DL-Valine-d2

Cat. No.: B1433371

Technical Guide: DL-Valine-d2

Audience: Researchers, scientists, and drug development professionals.

This technical guide provides comprehensive information on DL-Valine-d2, a deuterated form
of the amino acid DL-Valine. It is intended for use by researchers and professionals in the fields
of analytical chemistry, pharmacology, and drug development who utilize stable isotope-labeled
compounds.

Core Properties of DL-Valine-d2

DL-Valine-d2 is primarily utilized as an internal standard for the quantitative analysis of Valine
in biological samples through mass spectrometry techniques such as LC-MS or GC-MS.[1] Its
use as a tracer in metabolic and pharmacokinetic studies is also a key application, as the
deuterium labeling can affect the drug's metabolic and pharmacokinetic profiles.[1]

Quantitative Data

The following table summarizes the key chemical identifiers and properties of DL-Valine-d2
and its unlabeled counterpart, DL-Valine.
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Property DL-Valine-d2 DL-Valine (unlabeled)
CAS Number 83181-79-7[1][2] 516-06-3[3]

Molecular Formula CsHsD2NO2[2] CsH11NO2[4][5]
Molecular Weight 119.16 g/mol [2] 117.15 g/mol [5][6][7]

DL-Valine-2,3-d2, 2-amino-2,3-  (£)-a-Aminoisovaleric acid, DL-
Synonyms dideuterio-3-methylbutanoic 2-Amino-3-methylbutanoic
acid[1][3] acid[7]

Logical Relationship Diagram

The following diagram illustrates the relationship between DL-Valine, its deuterated form, and

its primary application.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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